2-(benzylthio)-N-cyclohexylbenzamide
Overview
Description
2-(benzylthio)-N-cyclohexylbenzamide, also known as BTCP, is a potent and selective dopamine reuptake inhibitor. It has been the subject of scientific research due to its potential applications in the treatment of Parkinson's disease and other neurological disorders.
Mechanism of Action
2-(benzylthio)-N-cyclohexylbenzamide works by inhibiting the reuptake of dopamine, which leads to an increase in dopamine levels in the brain. This increase in dopamine can help alleviate the symptoms of Parkinson's disease and other neurological disorders.
Biochemical and Physiological Effects:
2-(benzylthio)-N-cyclohexylbenzamide has been shown to increase dopamine levels in the brain, which can lead to an increase in motor function and a decrease in tremors in patients with Parkinson's disease. Additionally, 2-(benzylthio)-N-cyclohexylbenzamide has been shown to have antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(benzylthio)-N-cyclohexylbenzamide in lab experiments is its potency and selectivity as a dopamine reuptake inhibitor. However, one limitation is that it can be difficult to obtain and purify, which can make it challenging to use in experiments.
Future Directions
There are several potential future directions for research on 2-(benzylthio)-N-cyclohexylbenzamide. One area of interest is its potential use in combination with other drugs for the treatment of Parkinson's disease. Additionally, further research is needed to understand the long-term effects of 2-(benzylthio)-N-cyclohexylbenzamide on dopamine levels and other neurotransmitters in the brain. Finally, 2-(benzylthio)-N-cyclohexylbenzamide's potential use in the treatment of addiction and depression warrants further investigation.
Synthesis Methods
The synthesis of 2-(benzylthio)-N-cyclohexylbenzamide involves the reaction of 2-chloro-N-cyclohexylbenzamide with benzyl mercaptan in the presence of a base. The resulting compound is then purified through recrystallization.
Scientific Research Applications
2-(benzylthio)-N-cyclohexylbenzamide has been extensively studied for its potential therapeutic applications in the treatment of Parkinson's disease. It has been shown to increase dopamine levels in the brain, which can help alleviate the symptoms of the disease. Additionally, 2-(benzylthio)-N-cyclohexylbenzamide has been investigated for its potential use in the treatment of other neurological disorders, such as depression and addiction.
properties
IUPAC Name |
2-benzylsulfanyl-N-cyclohexylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NOS/c22-20(21-17-11-5-2-6-12-17)18-13-7-8-14-19(18)23-15-16-9-3-1-4-10-16/h1,3-4,7-10,13-14,17H,2,5-6,11-12,15H2,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LBWBQAQLOVJKPW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)C2=CC=CC=C2SCC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(benzylsulfanyl)-N-cyclohexylbenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-4-pyrimidinol](/img/structure/B5809285.png)
![N-(4-cyanophenyl)-7-(difluoromethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide](/img/structure/B5809311.png)
![1-hydroxy-4-[(4-methoxyphenyl)amino]anthra-9,10-quinone](/img/structure/B5809325.png)
![1-[(2,5-dimethoxyphenyl)sulfonyl]-4-(2-thienylcarbonyl)piperazine](/img/structure/B5809354.png)
![N-{3-[(4-fluorobenzoyl)amino]phenyl}-2-thiophenecarboxamide](/img/structure/B5809374.png)
![N-[2-methyl-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]butanamide](/img/structure/B5809389.png)